Cas no 119736-73-1 (2-Butenedioic acid,2-methyl-, 1-methyl4-[(1R,3R,5S,6R)-8-methyl-6-[[(2E)-2-methyl-1-oxo-2-buten-1-yl]oxy]-8-azabicyclo[3.2.1]oct-3-yl]ester, (2E)-)

• Product Name: 2-Butenedioic acid,2-methyl-, 1-methyl4-[(1R,3R,5S,6R)-8-methyl-6-[[(2E)-2-methyl-1-oxo-2-buten-1-yl]oxy]-8-azabicyclo[3.2.1]oct-3-yl]ester, (2E)-
• CAS No: 119736-73-1
• MF: C₁₉H₂₇NO₆
• MW: 365.420786142349
• CID: 165467
• Update Time: 2024-01-25

2-Butenedioic acid,2-methyl-, 1-methyl4-[(1R,3R,5S,6R)-8-methyl-6-[[(2E)-2-methyl-1-oxo-2-buten-1-yl]oxy]-8-azabicyclo[3.2.1]oct-3-yl]ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid,2-methyl-, 1-methyl4-[(1R,3R,5S,6R)-8-methyl-6-[[(2E)-2-methyl-1-oxo-2-buten-1-yl]oxy]-8-azabicyclo[3.2.1]oct-3-yl]ester, (2E)-
• 2-Butenedioic acid,2-methyl-, 1-methyl4-[(1R,3R,5S,6R)-8-methyl-6-[[(2E)-2-methyl-1-oxo-2-buten-1-yl]oxy]-8-azabicyclo[3.2.1]
• (-)-Schizanthine F
• 2-Butenedioic acid, 2-methyl-, 1-methyl4-[8-methyl-6-[(2-methyl-1-oxo-2-butenyl)oxy]-8-azabicyclo[3.2.1]oct-3-yl]ester, [1R-[1a,3b(E),5a,6a(E)]]-
• 2-Butenedioicacid, 2-methyl-, 1-methyl4-[(1R,3R,5S,6R)-8-methyl-6-[[(2E)-2-methyl-1-oxo-2-butenyl]oxy]-8-azabicyclo[3.2.1]oct-3-yl]ester, (2E)- (9CI)
• Schizanthine F
• 2-Butenedioic acid, 2-methyl-, 1-methyl 4-[(1R,3R,5S,6R)-8-methyl-6-[[(2E)-2-methyl-1-oxo-2-buten-1-yl]oxy]-8-azabicyclo[3.2.1]oct-3-yl] ester, (2E)-

• Inchi： 1S/C19H27NO6/c1-6-11(2)19(23)26-16-9-13-8-14(10-15(16)20(13)4)25-17(21)7-12(3)18(22)24-5/h6-7,13-16H,8-10H2,1-5H3/b11-6+,12-7+/t13-,14-,15+,16-/m1/s1
• InChI Key： HTJMXYOKUGEWDB-UWXIBPRXSA-N
• SMILES： C(OC)(=O)/C(/C)=C/C(O[C@H]1C[C@]2([H])N(C)[C@@]([H])(C[C@H]2OC(=O)/C(/C)=C/C)C1)=O

Computed Properties

• Exact Mass: 116.01092

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 444.2±45.0 °C(Predicted)
• PSA: 74.6
• pka: 7.81±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids Tropane alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids